Cas no 89099-10-5 (Pentanamide, 2-isocyano-4-methyl-N-phenyl-)

Pentanamide, 2-isocyano-4-methyl-N-phenyl- structure
89099-10-5 structure
Product name:Pentanamide, 2-isocyano-4-methyl-N-phenyl-
CAS No:89099-10-5
MF:C13H16N2O
MW:216.278943061829
CID:612432
PubChem ID:71322028

Pentanamide, 2-isocyano-4-methyl-N-phenyl- Chemical and Physical Properties

Names and Identifiers

    • Pentanamide, 2-isocyano-4-methyl-N-phenyl-
    • 2-isocyano-4-methyl-N-phenylpentanamide
    • DTXSID10751758
    • 89099-10-5
    • Inchi: InChI=1S/C13H16N2O/c1-10(2)9-12(14-3)13(16)15-11-7-5-4-6-8-11/h4-8,10,12H,9H2,1-2H3,(H,15,16)
    • InChI Key: ISYZQMHKPSBEHP-UHFFFAOYSA-N
    • SMILES: CC(C)CC(C(=O)NC1=CC=CC=C1)[N+]#[C-]

Computed Properties

  • Exact Mass: 216.126263138g/mol
  • Monoisotopic Mass: 216.126263138g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 4
  • Complexity: 271
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.7
  • Topological Polar Surface Area: 33.5Ų

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